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How to prevent C-Flex tubing from kinking
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Compound of Interest

Compound Name: C-Flex

Cat. No.: B1167309

Technical Support Center: C-Flex® Tubing

This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) to help researchers, scientists, and drug development professionals prevent
kinking in C-Flex® thermoplastic elastomer (TPE) tubing during their experiments.

Troubleshooting Guide: Preventing C-Flex® Tubing
Kinking
Q1: My C-Flex® tubing is kinking during fluid transfer. What are the common causes?

Kinking in C-Flex® tubing is a common issue that can impede fluid flow and compromise the
integrity of your experiments. The primary causes include:

Exceeding the Minimum Bend Radius: Every tubing has a minimum bend radius, and
bending it tighter than this specification will cause it to collapse and kink.

e Improper Installation and Routing: Sharp corners, excessive unsupported lengths, and
twisting during installation can lead to kinking.[1][2]

« Incorrect Tubing Dimensions: Using tubing with a wall thickness that is too thin for the
application or an inappropriate diameter can increase the likelihood of kinking.[2]

o External Stress: Compression from clamps, pressure from equipment, or accidental pinching
can cause the tubing to kink.
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e Incompatible Tubing Formulation: While C-Flex® is highly flexible, certain formulations may
be more susceptible to kinking under specific experimental conditions.

Q2: How can | prevent my C-Flex® tubing from kinking?

Preventing kinking involves a combination of proper selection, installation, and handling of the
tubing. Here are key strategies:

Respect the Minimum Bend Radius: Always ensure that the tubing is not bent beyond its
specified minimum bend radius. When possible, use elbow fittings for sharp directional
changes.[2]

Proper Installation:
o Route the tubing to avoid sharp corners and abrasive surfaces.

o Provide adequate support along the length of the tubing to prevent sagging, especially for
longer runs. Clamps and brackets can be used for this purpose.[2]

o Avoid twisting the tubing during installation.
Select the Right Tubing:

o Choose a tubing with an appropriate inner diameter (ID), outer diameter (OD), and wall
thickness for your application. Thicker walls generally offer better kink resistance.[2]

o For applications involving higher pressures, consider using C-Flex® Braided tubing, which
is reinforced to resist kinking and deformation.[3][4]

Correct Handling and Storage:

o When not in use, store C-Flex® tubing in large coils to prevent it from developing
permanent kinks.[1]

o Avoid applying excessive tensile stress or compression to the tubing.

C-Flex® Tubing Bend Radius Data
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While a comprehensive table for all C-Flex® formulations and sizes is not readily available
from a single source, the following table provides an example of the bend radius for a specific
C-Flex® 072 tubing product. This data can be used as a reference, and it is recommended to
consult the manufacturer's specifications for the exact tubing you are using.

Tubing Inner Diameter  Outer . Minimum Bend
) . Wall Thickness i

Formulation (ID) Diameter (OD) Radius

C-Flex® 072 1/4" (6.4 mm) 7/16" (11.2 mm)  3/32" (2.4 mm) 1/2" (12.8 mm)[5]

Experimental Protocol: Kink Resistance Testing

To quantitatively assess the kink resistance of C-Flex® tubing, you can perform a controlled
bend test. This protocol is based on industry-standard methods for evaluating the kinking
properties of medical and biopharmaceutical tubing.[6][7]

Objective: To determine the minimum bend radius of a C-Flex® tubing sample before kinking
occurs, defined as a 50% reduction in flow rate.

Materials:

o C-Flex® tubing samples of a specific formulation and size.

 Peristaltic pump or a constant pressure system.

e Flow meter.

o A set of mandrels with varying, known radii (or a cone-shaped mandrel).
o Calipers.

o Test fluid (e.g., deionized water).

» Reservoir for the test fluid.

Methodology:

e System Setup:
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o Cut a sufficient length of the C-Flex® tubing sample.

o Connect one end of the tubing to the fluid reservoir and the other end to the flow meter,
passing it through the peristaltic pump if used.

o Prime the system with the test fluid to remove any air bubbles.

o Baseline Flow Rate Measurement:

o With the tubing in a straight configuration, establish a steady flow of the test fluid.

o Record the baseline flow rate (F_initial) using the flow meter.

¢ Kink Induction and Measurement:

o Begin by bending the tubing sample 180° around the largest diameter mandrel.

o Gradually move to mandrels with successively smaller radii.

o At each mandrel size, allow the flow to stabilize and record the flow rate (F_bent).

o Continue this process until the flow rate is reduced to 50% of the initial flow rate (F_bent <
0.5 * F_initial).

o The radius of the mandrel at which this 50% flow reduction occurs is the minimum bend
radius under these test conditions.

o Data Recording and Analysis:

[e]

Record the inner diameter, outer diameter, and wall thickness of the tubing being tested.

o

For each mandrel radius, record the corresponding flow rate.

[¢]

Plot the flow rate as a function of the bend radius to visualize the relationship.

[¢]

The minimum bend radius is the key result of this experiment.

Logical Relationship Diagram
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The following diagram illustrates the logical relationship between the factors contributing to C-
Flex® tubing kinking and the recommended preventive measures.

Troubleshootlng Logic for C-Flex® Tubing Kinking

Causes of Kinking
Exceeding Bend Radius Improper Routing Inadequate Support Incorrect Dimensions External Stress

Prevention Strategies

Respect Bend Radius Use Elbow Fittings Proper Routing Provide Support Select Correct Tubing Use Braided Tubing Proper Handling

Click to download full resolution via product page

Caption: Troubleshooting logic for C-Flex® tubing kinking.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [How to prevent C-Flex tubing from kinking].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1167309#how-to-prevent-c-flex-tubing-from-kinking]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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